Cas no 2306272-26-2 (tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate
• CAS No: 2306272-26-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5290588
• Update Time: 2026-03-10

tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.5]nonane-2-carboxylic acid, 8-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(9-14)6-10(7-15)4-5-17-13/h10,15H,4-9H2,1-3H3
• InChI Key： VJFWEFKJDVZUQZ-UHFFFAOYSA-N
• SMILES： C1C2(CC(CO)CCO2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

Professional Introduction to Tert-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No: 2306272-26-2)

Ter-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate, a compound with the CAS number 2306272-26-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its spirocyclic framework and functional groups, has garnered considerable attention due to its potential applications in drug development and biochemical research.

The compound's name highlights several key structural features that are central to its chemical properties and reactivity. The presence of a tert-butyl group at the 8-position introduces steric hindrance, which can influence the molecule's solubility and metabolic stability. Meanwhile, the 8-(hydroxymethyl) moiety suggests the possibility of hydrogen bonding interactions, which are crucial for binding to biological targets. The spirocyclic core, specifically spiro[3.5]nonane, adds a layer of complexity that can affect both the compound's conformational flexibility and its interaction with proteins.

In recent years, spirocyclic compounds have emerged as a promising class of molecules in medicinal chemistry due to their unique structural motifs and enhanced binding affinities. The spirocyclic system in this compound, 5-oxa-2-azaspiro[3.5]nonane, is particularly noteworthy as it combines an oxygen-containing heterocycle with an azacycloalkane, creating a versatile scaffold for further derivatization. This structural motif has been explored in various research avenues, including the development of enzyme inhibitors and receptor modulators.

The carboxylate group at the 2-position of the spirocyclic core, denoted as 2-carboxylate, provides a site for further functionalization through esterification or amidation reactions. Such modifications are often employed to enhance pharmacokinetic properties or to improve binding interactions with specific biological targets. The tert-butyl group's position at the 8-position further underscores the compound's potential as a pharmacophore, offering a balance between steric bulk and metabolic stability.

Recent studies have demonstrated the utility of spirocyclic compounds in addressing various therapeutic challenges. For instance, derivatives of spiropyrrolidines have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors. Similarly, spirocyclic ethers have been investigated for their anti-inflammatory and antiviral properties. The compound in question, Ter-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate, shares these structural characteristics and may exhibit analogous biological activities.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic complexity. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group manipulations to introduce the hydroxymethyl and carboxylate groups. The tert-butyl group is typically introduced via an alkylation reaction, which requires careful optimization to ensure regioselectivity and high yield.

The chemical properties of Ter-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate are further influenced by its solubility profile and thermal stability. These properties are critical for determining its suitability for various applications, such as in vitro assays or in vivo studies. Solubility experiments have shown that the compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it amenable to solution-based techniques.

In conclusion, Ter-butyl 8-(hydroxymethyl)-5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (CAS No: 2306272-26-2) represents a structurally complex and functionally versatile molecule with significant potential in pharmaceutical research. Its unique spirocyclic framework, combined with various functional groups, makes it an attractive candidate for further exploration in drug discovery and biochemical studies. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a crucial role in advancing our understanding of molecular interactions and therapeutic interventions.